Cas no 32411-61-3 (Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-)

• Product Name: Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
• CAS No: 32411-61-3
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 291745
• PubChem ID: 71360065
• Update Time: 2025-04-19

Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
• N-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]-N-phenylbutanamide
• N-(2-(2,5-Dioxopyrrolidin-1-yl)ethyl)-N-phenylbutyramide
• DTXSID30783879
• 32411-61-3

• Inchi： 1S/C16H20N2O3/c1-2-6-14(19)17(13-7-4-3-5-8-13)11-12-18-15(20)9-10-16(18)21/h3-5,7-8H,2,6,9-12H2,1H3
• InChI Key： GRBHWYZTSVNLKN-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCN(C1C=CC=CC=1)C(CCC)=O)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.7Ų